1570-64-5(4-Chloro-2-methylphenol),PubCh

4-Chloro-2-methylphenol Properties

Names and Identifiers

- 4-Chloro-2-methylphenol
- Chlorocresol
- 5-Chloro-2-hydroxytoluene
- 4-Chloro-o-cresol
- 2-METHYL-4-CHLOROPHENOL
- 4-Chloro-2-cresol
- 4-chlorocresol
- o-Cresol,4-chloro
- para-chloro-o-cresol
- p-Chloro-o-cresol
- Phenol,4-chloro-2-methyl
- Phenol, 4-chloro-2-methyl-
- o-Cresol, 4-chloro-
- 4-chloro-2-methyl phenol
- 4-chloro-2-methyl-phenol
- RHPUJHQBPORFGV-UHFFFAOYSA-N
- 297V63W9RI
- DSSTox_CID_2510
- DSSTox_RID_76605
- DSSTox_GSID_22510
- 4-chloroo-cresol
- 4-chloro-o-creso
- PubCh
- +Expand
- MDL： MFCD00002321
- InChIKey： RHPUJHQBPORFGV-UHFFFAOYSA-N
- Inchi： 1S/C7H7ClO/c1-5-4-6(8)2-3-7(5)9/h2-4,9H,1H3
- SMILES： ClC1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])O[H]
- BRN： 1906684

Computed Properties

Exact Mass: 142.01900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 142.018543
Heavy Atom Count: 9
Complexity: 94.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 20.2

Experimental Properties

LogP: 2.35400
PSA: 20.23000
Refractive Index: 1.5449 (estimate)
Water Partition Coefficient: <0.1 g/100 mL at 15 ºC
Boiling Point: 220-225 °C(lit.)
Melting Point: 43-46 °C (lit.)
Flash Point: Fahrenheit: 172.4 ° f
Celsius: 78 ° c
Color/Form: Brown crystalline solid.
Solubility: Slightly soluble in water, easily soluble in most organic solvents
Specific Rotation: 22 º (c=8,6N HCl)
Density: 1.20

4-Chloro-2-methylphenol Security Information

Symbol: GHS05 GHS06 GHS09
RTECS：GO7120000
WGK Germany：2
Safety Term：6.1
Safety Instruction： S26-S36/37/39-S45-S61
Packing Group：II
Packing Group：II
Risk Phrases：R23; R35; R50
Hazard Level：6.1
Dangerous goods sign： T C N
Hazardous Material transportation number：UN 3437 6.1/PG 2
Hazard Statement： H302-H314-H330-H410
Warning Statement： P260-P264-P270-P271-P273-P280-P284-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P391-P403+P233-P405-P501
Prompt：dangerous
Storage Condition：Argon filled storage
PackingGroup：II
Risk Phrases： 23-35-50
Signal Word：Danger
TSCA：Yes
HazardClass：6.1

4-Chloro-2-methylphenol Customs Data

HS CODE：2908199090
Customs Data：

China Customs Code:
2908199090

Overview:

HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

4-Chloro-2-methylphenol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00HYW3-1g	Phenol, 4-chloro-2-methyl-	1570-64-5	97%	1g	$4.00
A2B Chem LLC	AI37571-1g	4-Chloro-2-methylphenol	1570-64-5	97%	1g	$4.00
Aaron	AR00HZ4F-10g	Phenol, 4-chloro-2-methyl-	1570-64-5	97%	10g	$4.00
abcr	AB139520-25 g	4-Chloro-o-cresol, 90%; .	1570-64-5	90%	25g	€59.10	2023-05-09
Alichem	A014006134-250mg	4-Chloro-2-Methylphenol	1570-64-5	95%	250mg	475.20 USD
Ambeed	A226673-10g	4-Chloro-2-methylphenol	1570-64-5	97%	10g	$6.0
Apollo Scientific	OR1081-25g	4-Chloro-2-methylphenol	1570-64-5		25g	£10.00	2023-09-01
Chemenu	CM116810-500g	4-Chloro-2-methylphenol	1570-64-5	95%	500g	$90	2023-02-18
City Chemical	C1201-500GM	4-Chloro-2-methylphenol	1570-64-5	99%	500gm	$45.62	2023-09-19
Cooke Chemical	A2586812-5G	4-Chloro-<i>o</i>-cresol	1570-64-5	>90.0%(GC)	5g	RMB 24.80	2023-09-07

4-Chloro-2-methylphenol Synthesis

Synthetic Circuit 1

95-48-7

1570-64-5

87-64-9

Reaction Conditions

1.1 Reagents: 2,3,4,4,5,6-Hexachloro-2,5-cyclohexadien-1-one Solvents: Carbon tetrachloride , Dimethylformamide

Reference

N-chloro-2,3,4,4,5,6-hexachlorocyclohexa-2,5-dienylideneamine as a mild and highly regioselective chlorinating reagent

Mamaghani, M.; et al, Synthetic Communications, 2002, 32(5), 735-740

Synthetic Circuit 2

95-48-7

1570-64-5

87-64-9

Reaction Conditions

1.1 Reagents: Aluminum chloride , Sulfuryl chloride Catalysts: 4-Methylthiacyclohexane ; 2 h, rt; 2 h, rt
1.2 Solvents: Water

Reference

Regioselective chlorination of phenols in the presence of tetrahydrothiopyran derivatives

Smith, Keith; et al, Journal of Sulfur Chemistry, 2019, 40(5), 529-538

Synthetic Circuit 3

95-48-7

1570-64-5

87-64-9

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Catalysts: 1,2-Dithiocane , Aluminum chloride ; 2 h, rt; 2 h, rt
1.2 Reagents: Water

Reference

Comparison of cyclic and polymeric disulfides as catalysts for the regioselective chlorination of phenols

Smith, Keith; et al, Journal of Sulfur Chemistry, 2015, 36(1), 74-85

Synthetic Circuit 4

95-48-7

1570-64-5

1570-65-6

87-64-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid , Hydrogen peroxide Catalysts: Sodium dodecyl sulfate Solvents: Water ; 2 h, 30 °C

Reference

Spatial Orientation of Aromatics at Micellar Interface: Selectivity Enhancement in Oxychlorination

Samant, Bhupesh S.; et al, Journal of Dispersion Science and Technology, 2012, 33(7), 1030-1037

Synthetic Circuit 5

95-48-7

1570-64-5

1570-65-6

87-64-9

Reaction Conditions

1.1 Catalysts: Zinc chloride
1.2 Reagents: Sulfuryl chloride

Reference

Method for manufacturing technical 4-chloro-2-methylphenol

, Poland, , ,

Synthetic Circuit 6

95-48-7

1570-64-5

1570-65-6

87-64-9

Reaction Conditions

1.1 Reagents: Chlorosuccinimide Catalysts: Thiourea Solvents: Acetonitrile ; 2 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water

Reference

Novel regioselective aromatic chlorination via catalytic thiourea activation of N-chlorosuccinimide

Bovonsombat, Pakorn; et al, Tetrahedron Letters, 2015, 56(17), 2193-2196

4-Chloro-2-methylphenol Preparation Products

4-Chloro-2-methylphenol Suppliers

HU BEI YONG KUO Technology Co., Ltd.

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(CAS:1570-64-5)

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Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:1570-64-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

4-Chloro-2-methylphenol Related Literature

1. Notes

J. E. Houlihan,K. Gardner,S. E. S. El Wakkad,H. A. M. Rizk Analyst 1952 77 158
2. Application of boron-doped diamond electrodes for the anodic oxidation of pesticide micropollutants in a water treatment process: a critical review

Sean T. McBeath,David P. Wilkinson,Nigel J. D. Graham Environ. Sci.: Water Res. Technol. 2019 5 2090
3. Eco-friendly microwave synthesis of Mg(ii) phenoxy carboxylic acid coordination compounds with specific motifs driven by multiple hydrogen bonding

Xiuling Xu,Fan Hu,Saisai Yan,Jianguang Lin,Qing Li,Qi Shuai RSC Adv. 2016 6 67610
4. Simultaneous determination of eleven estrogenic and odorous chloro- and bromo-phenolic compounds in surface water through an automated online headspace SPME followed by on-fiber derivatization coupled with GC-MS

Su-fen Yuan,Ze-hua Liu,Hai-xian Lian,Chuang-tao Yang,Qing Lin,Hua Yin,Zhi Dang Anal. Methods 2017 9 4819
5. Highly selective aromatic chlorinations. Part 2. The chlorination of substituted phenols, anisoles, anilines, and related compounds with N-chloroamines in acidic solution

John R. Lindsay Smith,Linda C. McKeer,Jonathan M. Taylor J. Chem. Soc. Perkin Trans. 2 1988 385
6. Synthesis, properties and evaluation of biological activity of herbicidal ionic liquids with 4-(4-chloro-2-methylphenoxy)butanoate anion

Juliusz Pernak,Micha? Niemczak,Katarzyna Materna,Krzysztof ?elechowski,Katarzyna Marcinkowska,Tadeusz Praczyk RSC Adv. 2016 6 7330
7. 133. Experiments on the synthesis of substances related to the sterols. Part XLII

R. H. Martin,Robert Robinson J. Chem. Soc. 1943 497
8. Application of two morphologies of Mn2O3 for efficient catalytic ortho-methylation of 4-chlorophenol

Wenying Gui,Chunlei Zhang,Wanchun Zhu,Li Zhang,Xiaofei Liu,Hongqiang Zhang,Zhenlu Wang RSC Adv. 2021 11 20836
9. Biosensor applications of graphene-nanocomposites bound oxidoreductive and hydrolytic enzymes

Qayyum Husain Anal. Methods 2017 9 6734
10. Application of two morphologies of Mn2O3 for efficient catalytic ortho-methylation of 4-chlorophenol

Wenying Gui,Chunlei Zhang,Wanchun Zhu,Li Zhang,Xiaofei Liu,Hongqiang Zhang,Zhenlu Wang RSC Adv. 2021 11 20836

Related Categories

Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Cas no 1570-64-5 (4-Chloro-2-methylphenol)

4-Chloro-2-methylphenol Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Chloro-2-methylphenol Security Information

4-Chloro-2-methylphenol Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Chloro-2-methylphenol Price

4-Chloro-2-methylphenol Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

4-Chloro-2-methylphenol Preparation Products

4-Chloro-2-methylphenol Suppliers

4-Chloro-2-methylphenol Related Literature

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